7-fluoro-3-methyl-N-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethyl}-1-benzofuran-2-carboxamide

• IUPAC Name: 7-fluoro-3-methyl-N-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H14FN3O2S2/c1-8-10-4-3-5-11(16)13(10)21-12(8)14(20)17-6-7-22-15-19-18-9(2)23-15/h3-5H,6-7H2,1-2H3,(H,17,20)
• InChI Key: JCTCFIUBEZVOHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC=C2F)C(=O)NCCSC3=NN=C(S3)C
• Molecular Formula: C15H14FN3O2S2
• Molecular Weight: 351.4 g/mol

Description

The compound contains a 1,3,4-thiadiazole moiety, which is a five-membered heterocyclic ring containing three carbon atoms, one sulfur atom, and two nitrogen atoms. Compounds containing this moiety have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular activities.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and two nitrogen atoms. The presence of the sulfur and nitrogen atoms in the ring can significantly influence the chemical properties of these compounds.

Future Directions

Given the wide range of biological activities exhibited by 1,3,4-thiadiazole derivatives, these compounds are of considerable interest for the development of new drugs. Future research in this area is likely to focus on the synthesis of new 1,3,4-thiadiazole derivatives with improved potency and selectivity for specific biological targets.